methyl 2-({[(4-chlorobenzyl)thio]acetyl}amino)benzoate

• IUPAC Name: methyl 2-[[2-[(4-chlorophenyl)methylsulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C17H16ClNO3S/c1-22-17(21)14-4-2-3-5-15(14)19-16(20)11-23-10-12-6-8-13(18)9-7-12/h2-9H,10-11H2,1H3,(H,19,20)
• InChI Key: QDQRDERQJSDFHY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CSCC2=CC=C(C=C2)Cl
• Molecular Formula: C17H16ClNO3S
• Molecular Weight: 349.8 g/mol

Description

Methyl 2-({[(4-chlorobenzyl)thio]acetyl}amino)benzoate is a synthetic compound that belongs to the class of thioesters. It is commonly used in scientific research for various purposes due to its unique properties.

Mechanism of Action

The mechanism of action of methyl 2-({[(4-chlorobenzyl)thio]acetyl}amino)benzoate is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, particularly proteases. This inhibition can lead to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects
Methyl 2-({[(4-chlorobenzyl)thio]acetyl}amino)benzoate has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, making it a potential anti-cancer agent. It has also been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-({[(4-chlorobenzyl)thio]acetyl}amino)benzoate in lab experiments is its versatility. It can be used in a variety of experiments and applications. Additionally, it is relatively easy to synthesize and is readily available. However, one limitation is that it can be toxic to cells at high concentrations, making it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of methyl 2-({[(4-chlorobenzyl)thio]acetyl}amino)benzoate in scientific research. One potential direction is its use in the development of new anti-cancer drugs. Additionally, it may be useful in the study of proteases and their role in cellular processes. Finally, it may have potential applications in the treatment of inflammatory diseases.
Conclusion
Methyl 2-({[(4-chlorobenzyl)thio]acetyl}amino)benzoate is a versatile compound that has various scientific research applications. It is commonly used in the synthesis of other compounds and in the development of new drugs and pharmaceuticals. Its mechanism of action involves the inhibition of certain enzymes, leading to disruption of cellular processes. It has various biochemical and physiological effects, including the induction of apoptosis in cancer cells and anti-inflammatory properties. While it has advantages in lab experiments, it also has limitations, such as its toxicity at high concentrations. Finally, future directions for its use in scientific research include the development of new anti-cancer drugs, the study of proteases, and potential applications in the treatment of inflammatory diseases.

Synthesis Methods

Methyl 2-({[(4-chlorobenzyl)thio]acetyl}amino)benzoate is synthesized through a multi-step process that involves the reaction of 4-chlorobenzyl chloride with thiourea to form 4-chlorobenzylthiourea. The product is then reacted with methyl 2-bromoacetate to form methyl 2-({[(4-chlorobenzyl)thio]acetyl}amino)benzoate.

Scientific Research Applications

Methyl 2-({[(4-chlorobenzyl)thio]acetyl}amino)benzoate has various scientific research applications. It is commonly used as a reagent in the synthesis of other compounds. It is also used in the development of new drugs and pharmaceuticals. Additionally, it is used in the study of enzyme kinetics and inhibition.